Cas no 39967-15-2 (1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI))

1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) structure
39967-15-2 structure
Product name:1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
CAS No:39967-15-2
MF:C8H16O6S2
MW:272.33904
CID:317812
PubChem ID:99874

1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
    • Cyclohexane-cis-1,2-dimethanesulfonate
    • (+-)-trans-1,2-bis-methanesulfonyloxy-cyclohexane
    • (+-)-trans-1,2-Bis-methansulfonyloxy-cyclohexan
    • (+-)-trans-Bis-methansulfonyloxy-cyclohexan
    • 1,2-bis(methylsulfonyloxy)cyclohexane
    • 1,2-Cyclohexanediol, dimethanesulfonate, cis-
    • Ai3-61235
    • Nsc 245875
    • trans-1,2-bis(methanesulphonyl)cyclohexane
    • trans-1,2-Cyclohexandimesylat
    • CYJMCJOQSFGEJB-UHFFFAOYSA-N
    • SCHEMBL14778193
    • 38932-04-6
    • NSC148818
    • NSC-245875
    • 39967-15-2
    • 1,2-Cyclohexanediol, dimethanesulfonate
    • NSC-148818
    • Cyclohexane-1,2-diyl dimethanesulfonate
    • DTXSID90959770
    • NSC245875
    • 2-[(Methylsulfonyl)oxy]cyclohexyl methanesulfonate #
    • 1, dimethanesulfonate, cis-
    • Inchi: InChI=1S/C8H16O6S2/c1-15(9,10)13-7-5-3-4-6-8(7)14-16(2,11)12/h7-8H,3-6H2,1-2H3
    • InChI Key: CYJMCJOQSFGEJB-UHFFFAOYSA-N
    • SMILES: CS(OC1CCCCC1OS(=O)(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 272.039
  • Monoisotopic Mass: 272.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 484.9°Cat760mmHg
  • Flash Point: 247.1°C
  • Refractive Index: 1.505

1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) Related Literature

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